Cas no 2229612-91-1 (tert-butyl N-{4-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{4-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate
• CAS No: 2229612-91-1
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• CID: 5846842
• PubChem ID: 165668832
• Update Time: 2025-06-10

tert-butyl N-{4-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate
• tert-butyl N-{4-[2-(aminomethyl)cyclopropyl]-2-chlorophenyl}carbamate
• EN300-1901219
• 2229612-91-1

• Inchi： 1S/C15H21ClN2O2/c1-15(2,3)20-14(19)18-13-5-4-9(7-12(13)16)11-6-10(11)8-17/h4-5,7,10-11H,6,8,17H2,1-3H3,(H,18,19)
• InChI Key： LVGPDVXZGOLLRZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CC1CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.1291556g/mol
• Monoisotopic Mass: 296.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate

Professional Introduction to Compound with CAS No. 2229612-91-1 and Product Name: tert-butyl N-{4-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate

The compound with the CAS number 2229612-91-1 and the product name tert-butyl N-{4-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular framework of this compound incorporates several key structural motifs that contribute to its distinctive chemical properties, making it a subject of intense research interest.

In the realm of medicinal chemistry, the synthesis and characterization of carbamate derivatives have long been a focal point due to their diverse biological activities. The presence of a tert-butyl group in the molecular structure not only enhances the stability of the compound but also influences its pharmacokinetic profile. This group is particularly advantageous in drug design as it mitigates metabolic degradation, thereby prolonging the half-life of the active pharmaceutical ingredient (API). Furthermore, the chlorophenyl ring substituent plays a crucial role in modulating the compound's interactions with biological targets, thereby influencing its efficacy and selectivity.

The aminomethylcyclopropyl moiety is another critical feature of this compound that contributes to its pharmacological properties. This structural unit is known to exhibit significant binding affinity with various enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents. Recent studies have highlighted the potential of cyclopropyl-containing compounds in enhancing drug potency and reducing side effects. The incorporation of such motifs into pharmaceutical molecules has been shown to improve their overall pharmacological profile, leading to more effective and safer treatments.

Recent advancements in computational chemistry and molecular modeling have further elucidated the mechanisms by which this compound interacts with biological targets. These studies have demonstrated that the tert-butyl N-{4-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate exhibits high binding affinity for specific enzymes involved in inflammatory pathways. By modulating these enzymatic activities, the compound has shown promise in preclinical models as a potential therapeutic agent for conditions such as arthritis and other inflammatory disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, has been instrumental in achieving optimal results. These techniques not only enhance efficiency but also minimize byproduct formation, thereby improving the overall sustainability of the synthetic route.

From a regulatory perspective, the development of new pharmaceutical compounds must adhere to stringent guidelines to ensure safety and efficacy. The tert-butyl N-{4-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate has undergone rigorous testing in both preclinical and clinical settings to evaluate its pharmacological properties. These studies have provided valuable insights into its potential therapeutic applications and have laid the groundwork for further clinical development.

The impact of this compound extends beyond its immediate therapeutic applications. Its unique structural features make it a valuable tool for researchers studying enzyme mechanisms and drug-receptor interactions. By serving as a reference compound, it aids in understanding how structural modifications can influence biological activity, thereby guiding future drug design efforts.

In conclusion, the compound with CAS number 2229612-91-1 and product name tert-butyl N-{4-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate represents a significant contribution to pharmaceutical chemistry. Its distinctive structural features and promising pharmacological properties make it a subject of considerable research interest. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in the development of novel therapeutic agents that address unmet medical needs.